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Compound of Interest

Compound Name: CSRM617

Cat. No.: B10787875

For Researchers, Scientists, and Drug Development Professionals

Introduction

CSRM617 is a selective small-molecule inhibitor of the transcription factor ONECUT2 (OC2).[1]
[2] As a master regulator of the androgen receptor (AR) signaling network, ONECUT2 is a
promising therapeutic target in aggressive prostate cancer.[1][3][4][5] CSRM617 binds directly
to the OC2-HOX domain, inhibiting its transcriptional activity, which leads to the suppression of
tumor growth and metastasis.[2][3] In prostate cancer cell lines, CSRM617 has been shown to
inhibit cell growth and induce apoptosis, as evidenced by the appearance of cleaved Caspase-
3 and PARP.[1][2][6]

These application notes provide a detailed protocol for the preparation of a CSRM617 stock
solution for use in in vitro cell culture experiments. Adherence to these guidelines is crucial for
ensuring the stability, and consistent performance of the compound in your research.

Quantitative Data Summary

The following table summarizes the key quantitative information for CSRM617.
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Property

Value

Reference

CAS Number

787504-88-5 (Free base)

[1]

1353749-74-2 (Hydrochloride)

[6]

Molecular Weight

291.69 g/mol (Hydrochloride)

[7]

Binding Affinity (Kd)

7.43 pM (for OC2-HOX

domain)

[1](6]

In Vitro Activity

Inhibits cell growth in PC-3,
22RV1, LNCaP, and C4-2 cells
(0.01-100 pM, 48 hours)

[1](6]

Induces apoptosis in 22Rv1
cells (10-20 uM, 48 hours; 20
UM, 72 hours)

[1](216]

In Vivo Activity

Inhibits tumor growth in a
22Rv1 xenograft mouse model
(50 mg/kg, p.o., daily for 20
days)

[4]16]

Experimental Protocols
Materials

CSRM617 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes (1.5 mL)

Sterile, nuclease-free water

Pipettes and sterile, filtered pipette tips

Vortex mixer

0.2 um sterile syringe filter (optional, for sterilization of the stock solution)
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Protocol for Preparing a 10 mM CSRM617 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of CSRM617 hydrochloride
in DMSO.

e Pre-handling of the Compound: Before opening, gently centrifuge the vial of CSRM617
hydrochloride powder to ensure that all the powder is at the bottom of the vial.[8] This is
particularly important for small quantities that may adhere to the cap or walls of the vial.

e Calculating the Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the
required mass of CSRM617 hydrochloride (MW = 291.69 g/mol ) using the following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
Mass (mg) = 0.010 mol/L x 0.001 L x 291.69 g/mol x 1000 = 2.917 mg
e Dissolving the Compound:

o Carefully weigh out 2.917 mg of CSRM617 hydrochloride and place it into a sterile 1.5 mL
microcentrifuge tube.

o Add 1 mL of sterile, cell culture grade DMSO to the tube.

o Vortex the tube thoroughly for 1-2 minutes until the powder is completely dissolved. A clear
solution should be obtained. If precipitation occurs, gentle warming (up to 37°C) and/or
sonication can be used to aid dissolution.[6]

 Sterilization (Optional but Recommended): To ensure sterility, the stock solution can be
filtered through a 0.2 um sterile syringe filter into a new sterile microcentrifuge tube.[8] Given
that DMSO is bactericidal, this step may be omitted if aseptic techniques are strictly followed.

[8]
» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile
microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-
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thaw cycles.[6][8][9][10]

o Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[6][8] Ensure the tubes are tightly sealed to prevent moisture
absorption by the DMSO.[7]

Protocol for Preparing Working Solutions for Cell
Culture

e Thawing the Stock Solution: Thaw a single aliquot of the 10 mM CSRM®617 stock solution at
room temperature.

» Serial Dilutions (if necessary): It is recommended to perform serial dilutions in DMSO before
adding the compound to the aqueous cell culture medium to avoid precipitation.[9]

» Preparing the Final Working Concentration:

o

Dilute the 10 mM stock solution directly into pre-warmed cell culture medium to achieve
the desired final concentration for your experiment (e.g., 1 uM, 10 pM, 20 pM).

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.1% - 0.5%, to avoid solvent-induced cytotoxicity.[8][9][10][11]

o Always include a vehicle control (cell culture medium with the same final concentration of
DMSO) in your experiments.[9][10][11]

o Mix the working solution thoroughly by gentle pipetting or swirling before adding it to the
cells.

Visualizations
CSRM617 Mechanism of Action
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Caption: CSRM617 inhibits ONECUTZ2, leading to apoptosis and suppression of prostate
cancer cell growth.

Experimental Workflow: Preparing CSRM617 for Cell
Culture
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Caption: Workflow for preparing CSRM617 stock and working solutions for cell culture
experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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